6-(4-Methoxybenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 6-[(4-methoxyphenyl)methyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H14N4OS/c1-22-14-9-7-12(8-10-14)11-15-20-21-16(18-19-17(21)23-15)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: JIXCLNMSOCSQNJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC2=NN3C(=NN=C3S2)C4=CC=CC=C4

Description

6-(4-Methoxybenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

The compound has been extensively studied for its potential applications in medicine. It has been found to exhibit significant anticancer activity by inducing apoptosis in cancer cells. Additionally, it has been shown to possess potent antimicrobial activity against various bacterial and fungal strains.

Mechanism of Action

The compound exerts its biological activity by interacting with specific targets in cells. It has been shown to inhibit the activity of certain enzymes and proteins that are essential for the survival of cancer cells and microorganisms. This leads to the induction of cell death and the inhibition of further growth and proliferation.
Biochemical and Physiological Effects:
The compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to modulate the expression of various genes and proteins that are involved in cell signaling, metabolism, and immune response. Additionally, it has been found to possess antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of using this compound in lab experiments is its high potency and specificity towards certain targets. This allows for the efficient and effective screening of potential drug candidates or antimicrobial agents. However, the compound may also exhibit certain limitations, such as low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several potential future directions for research on this compound. One area of interest is the development of novel drug candidates for the treatment of various cancers and infectious diseases. Additionally, there is potential for the use of this compound in the development of new materials with unique properties and applications. Further research is needed to fully explore the potential of this compound and its derivatives in various fields of science.
In conclusion, 6-(4-Methoxybenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising chemical compound with potential applications in medicine, agriculture, and materials science. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound and its derivatives in various fields of science.

Synthesis Methods

The synthesis of 6-(4-Methoxybenzyl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methoxybenzyl hydrazine and phenyl isothiocyanate in the presence of a catalyst and solvent. The resulting product is then subjected to further purification steps to obtain the final compound with high purity.